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Compound of Interest |

3-Methoxybenzaldehyde 2-((3-
Compound Name: methoxyphenyl)methylene)hydraz

one

Cat. No.: B10768410

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-methoxybenzaldehyde azine, a
symmetrical azine derivative of significant interest in synthetic chemistry and materials science.
While a specific CAS number for 3-methoxybenzaldehyde azine is not prominently available in
public databases, this document outlines the synthesis, characterization, and physicochemical
properties based on established methodologies for analogous compounds. The information
presented herein is curated to support ongoing research and development in related fields.

Physicochemical and Spectroscopic Data

The quantitative data for analogous azine compounds are summarized below. These values
provide a reference for the expected characteristics of 3-methoxybenzaldehyde azine.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b10768410?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

(E,E)-2-Hydroxy-3- 2-
Property methoxybenzaldeh  Methoxybenzaldeh  Notes
yde Azine yde Azine

The molecular formula
for 3-

Molecular Formula C16H16N204 C16H16N202 methoxybenzaldehyde
azine would be
Ci6H16N20:2.
The molecular weight
for 3-

Molecular Weight 300 g/mol [1] 268.31 g/mol methoxybenzaldehyde
azine would be 268.31
g/mol .
Provides an expected

Melting Point 185-187 °CJ[1] Not specified range for the melting
point.
Indicates expected

Mass Spectrometry 300 (M+), 283, 150, N )

Not specified fragmentation

(m/z) 135, 80, 52[1]
patterns.
Demonstrates a high-

Yield Not specified 82.4%[2] yielding synthetic

route.

Experimental Protocols

The synthesis of azines is a well-established chemical transformation. The following protocol is

a generalized procedure based on the synthesis of similar benzaldehyde azines and can be

adapted for the preparation of 3-methoxybenzaldehyde azine.

Synthesis of 3-Methoxybenzaldehyde Azine

This procedure details the condensation reaction between 3-methoxybenzaldehyde and a

hydrazine source to yield the corresponding azine.
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Materials:

3-Methoxybenzaldehyde (CAS: 591-31-1)[3][4][5][6][7]
Hydrazine hydrate or Hydrazine hydrochloride

Ethanol (analytical grade)

Procedure:

Dissolve 3-methoxybenzaldehyde (2 molar equivalents) in ethanol in a round-bottom flask.

Add a solution of hydrazine hydrate or hydrazine hydrochloride (1 molar equivalent) in
ethanol to the flask.

The reaction mixture can be stirred at room temperature or gently refluxed to drive the
reaction to completion. Reaction progress can be monitored by thin-layer chromatography.

Upon completion of the reaction, the product may precipitate out of the solution. If not, the
solvent can be partially evaporated to induce crystallization.

The resulting solid product is collected by filtration, washed with cold ethanol, and dried in a
vacuum oven.

Characterization:

The structure and purity of the synthesized 3-methoxybenzaldehyde azine can be confirmed

using standard analytical techniques including:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR to elucidate the
chemical structure.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify the characteristic C=N stretching frequency of the
azine group.

Melting Point Analysis: To determine the purity of the compound.
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Synthesis Workflow and Diagrams

The synthesis of 3-methoxybenzaldehyde azine follows a straightforward condensation
reaction pathway. The workflow and the chemical reaction are illustrated below.
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Caption: Synthesis workflow for 3-methoxybenzaldehyde azine.

Caption: Chemical reaction for the synthesis of 3-methoxybenzaldehyde azine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10768410#cas-number-for-3-methoxybenzaldehyde-
azine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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